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Compound of Interest

Compound Name: N-Benzyl-2,4,5-trichloroaniline

Cat. No.: B3131592

An In-depth Technical Profile of N-Benzyl-2,4,5-trichloroaniline

This document provides a detailed overview of the chemical and physical properties of N-
Benzyl-2,4,5-trichloroaniline, a compound of interest for researchers and professionals in
drug development and proteomics.

Core Molecular Data

The fundamental molecular characteristics of N-Benzyl-2,4,5-trichloroaniline are summarized
below. This data is essential for a range of experimental and analytical procedures.

Property Value
Molecular Formula C13H10CI3N[1]
Molecular Weight 286.58 g/mol [1]

Structural and Stoichiometric Relationship

The molecular structure of N-Benzyl-2,4,5-trichloroaniline is composed of a trichlorinated
aniline moiety and a benzyl group. The relationship between these constituent parts and the
overall molecular formula is illustrated in the following diagram.
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Caption: Logical relationship of N-Benzyl-2,4,5-trichloroaniline’s constituent groups to its

molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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